1-(2,4-Dichlorophenyl)-2-nitro-propan-1-ol

• Molecular Formula: C9H9Cl2NO3
• Molecular Weight: 250.08 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-2-nitropropan-1-ol
• InChI: InChI=1S/C9H9Cl2NO3/c1-5(12(14)15)9(13)7-3-2-6(10)4-8(7)11/h2-5,9,13H,1H3
• InChI Key: OURYEWPSEHLAOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=C(C=C(C=C1)Cl)Cl)O)[N+](=O)[O-]

Description

1-(2,4-Dichlorophenyl)-2-nitro-propan-1-ol is a useful research compound. Its molecular formula is C9H9Cl2NO3 and its molecular weight is 250.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of nitroethane (8.3 g, 0.11 mol) in acetonitrile (150 ml) was added anhydrous potassium phosphate (1.0 g, 4.6 mmol) followed by 2,4-dichloro-benzaldehyde (17.5 g, 0.10 mol). The reaction mixture was stirred for 4 hours. Water (300 ml) was added and the reaction mixture was extracted with diethyl ether (200 ml). The organic extract was washed with water and dried over anhydrous Na2SO4, the solvent was removed and the resulting residue was purified by flash chromatography over silicagel (eluent:cyclohexane/ethylacetate 9:1). 20.7 g (82.5% of theory) of a threo/erythro-mixture of 1-(2,4-dichlorophenyl)-2-nitro-propan-1-ol was obtained. Crystallisation from cyclohexane yielded pure erythro 1-(2,4-dichlorophenyl)-2-nitro-propan-1-ol.